Cas no 55348-85-1 (8-oxooct-4-enoic acid)

8-oxooct-4-enoic acid structure
8-oxooct-4-enoic acid structure
Product Name:8-oxooct-4-enoic acid
CAS No:55348-85-1
MF:C8H12O3
MW:156.179082870483
CID:943795
PubChem ID:6365535
Update Time:2025-04-19

8-oxooct-4-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 8-oxooct-4-enoic acid
    • (4E)-8-oxooct-4-enoic acid
    • BESKFJNLFBROGY-OWOJBTEDSA-N
    • SCHEMBL7756223
    • 55348-85-1
    • SCHEMBL7750399
    • EINECS 259-605-5
    • Inchi: 1S/C8H12O3/c9-7-5-3-1-2-4-6-8(10)11/h1-2,7H,3-6H2,(H,10,11)/b2-1+
    • InChI Key: BESKFJNLFBROGY-OWOJBTEDSA-N
    • SMILES: OC(CC/C=C/CCC=O)=O

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent